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Compound of Interest

Compound Name: 3-Butenenitrile

Cat. No.: B123554 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of 3-Butenenitrile (Allyl Cyanide), ensuring the safety of laboratory

personnel and compliance with environmental regulations. Researchers, scientists, and drug

development professionals should adhere to these procedures to minimize risks associated

with this hazardous chemical.

3-Butenenitrile is a flammable and toxic compound that requires careful handling and

disposal.[1][2] Improper disposal can lead to serious health hazards and environmental

contamination. This guide outlines the necessary steps for the safe management of 3-
Butenenitrile waste.

Immediate Safety and Handling
Before handling 3-Butenenitrile, it is crucial to be familiar with its hazards. This substance is

toxic if swallowed, inhaled, or in contact with skin, and it can cause serious eye and skin

irritation.[2][3][4][5] Always work in a well-ventilated area, preferably under a chemical fume

hood, and wear appropriate personal protective equipment (PPE).[3][4][5][6]

Personal Protective Equipment (PPE) Requirements:
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PPE Category Specification

Hand Protection Neoprene or nitrile rubber gloves.

Eye/Face Protection Chemical safety goggles and/or a face shield.

Skin and Body Protective clothing, such as a lab coat.

Respiratory

In case of inadequate ventilation, use a NIOSH-

certified respirator with an organic vapor

cartridge.[4]

Spill & Leak Procedures
In the event of a spill, immediate action is necessary to contain the material and prevent

exposure.

Minor Spills:

Remove all sources of ignition from the area.[3]

Ensure adequate ventilation.

Absorb the spill with an inert material, such as vermiculite, sand, or earth.[3]

Collect the absorbed material using non-sparking tools and place it into a designated,

labeled container for flammable waste.[3][4]

Clean the spill area thoroughly with soap and water.

Major Spills:

Evacuate the area immediately.

Alert your institution's environmental health and safety (EHS) department.

Prevent the spill from entering drains or waterways.[3][4][5]

Step-by-Step Disposal Protocol
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Disposal of 3-Butenenitrile must comply with all local, state, and federal regulations.[3][6] Do

not dispose of this chemical down the drain.

Waste Identification and Classification:

3-Butenenitrile is classified as a flammable liquid and a toxic substance.[2][3][4]

For transportation purposes, it is classified under UN number 2929 (Toxic liquids,

flammable, organic, n.o.s.).[4]

Waste Collection and Storage:

Collect waste 3-Butenenitrile in a dedicated, properly labeled, and sealed container. The

container should be compatible with the chemical.

Store the waste container in a cool, dry, well-ventilated area away from heat, sparks, and

open flames.[3][5][6]

The storage area should be secure and accessible only to authorized personnel.[3][5][6]

Treatment and Final Disposal:

Consult your institution's EHS department for specific procedures and to arrange for

pickup by a licensed hazardous waste disposal contractor.

The primary recommended method of disposal is incineration in a licensed hazardous

waste facility.[3][4] This may involve mixing the 3-Butenenitrile with a suitable

combustible solvent.

For unused or uncontaminated 3-Butenenitrile, recycling or reclamation through methods

like filtration or distillation may be an option.[3] Consult with your EHS department to

explore this possibility.

Hazard Classification Summary
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Hazard Class GHS Code Description

Flammable Liquid H226
Flammable liquid and vapor.[2]

[3][5]

Acute Toxicity (Oral) H301 Toxic if swallowed.[2][3][5]

Acute Toxicity (Inhalation) H331 Toxic if inhaled.[2][3]

Acute Toxicity (Dermal) H312
Harmful in contact with skin.[2]

[3][5]

Skin Corrosion/Irritation H315 Causes skin irritation.[2][3][5]

Serious Eye Damage/Irritation H319
Causes serious eye irritation.

[2][3][5]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 3-
Butenenitrile.
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Waste 3-Butenenitrile Generated

Is the waste contaminated?

Uncontaminated Product

No

Contaminated Waste

Yes

Consult EHS for potential
recycling or reclamation

Collect in a labeled,
sealed hazardous waste container

Store in a cool, dry,
well-ventilated, and secure area

Arrange for pickup by a
licensed hazardous waste contractor

Dispose of via incineration at a
licensed facility

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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